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Compound of Interest

Compound Name: 3-Chloro-5-nitropicolinonitrile

Cat. No.: B1592011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the material safety data sheet (MSDS) for 3-
Chloro-5-nitropicolinonitrile, a key intermediate in various synthetic pathways. As Senior

Application Scientists, our goal is to extend beyond mere data presentation, offering a narrative

that elucidates the causal relationships between the chemical's structure, its reactivity, and the

necessary safety protocols. This document is structured to empower researchers with the

knowledge to handle this compound with the utmost safety and efficacy.

Chemical Identity and Physicochemical Landscape
3-Chloro-5-nitropicolinonitrile, with the CAS number 488713-30-0, is a substituted pyridine

derivative.[1][2] Its molecular structure, featuring a pyridine ring functionalized with a chloro

group, a nitro group, and a nitrile group, dictates its chemical reactivity and physical properties.

Understanding these properties is foundational to its safe handling and application in synthesis.
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Property Value Source

Molecular Formula C6H2ClN3O2 [1]

Molecular Weight 183.552 g/mol [1]

Density 1.6 ± 0.1 g/cm³ [1]

Boiling Point 354.9 ± 42.0 °C at 760 mmHg [1]

Flash Point 168.4 ± 27.9 °C [1]

The presence of electron-withdrawing nitro and nitrile groups, along with the chloro substituent,

renders the pyridine ring electron-deficient. This electronic characteristic is a cornerstone of its

utility as a synthetic intermediate, particularly in nucleophilic aromatic substitution reactions.

However, this same feature contributes to its hazard profile, which we will dissect in the

subsequent sections.

Hazard Identification and Risk Mitigation
The primary hazards associated with 3-Chloro-5-nitropicolinonitrile, inferred from structurally

similar compounds like 2-Chloro-3-nitropyridine, include acute toxicity, skin and eye irritation,

and potential respiratory irritation.[3]

GHS Hazard Statements for Structurally Similar Compounds:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The causality behind these hazards lies in the reactivity of the molecule. The electrophilic

nature of the aromatic ring can lead to covalent interactions with biological macromolecules,

triggering irritation and toxic responses. The nitro group, a known functionality in many toxic

compounds, can undergo metabolic activation to reactive intermediates.
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Hazard Mitigation Workflow
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Caption: A hierarchical approach to mitigating chemical hazards.

Safe Handling and Storage: A Proactive Approach
Safe handling of 3-Chloro-5-nitropicolinonitrile necessitates a multi-layered approach,

beginning with robust engineering controls and culminating in the correct use of personal

protective equipment (PPE).

Engineering Controls
The primary engineering control for handling this compound is a certified chemical fume hood.

This is non-negotiable. The rationale is to maintain airborne concentrations well below any

potential occupational exposure limits and to prevent inhalation of dust or vapors.[4] Ensure

that eyewash stations and safety showers are readily accessible.[4]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment. The following are

minimum requirements based on the hazard profile of analogous compounds:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn when there is a significant risk of splashing.[3]

Skin Protection: Impervious gloves (e.g., nitrile) and a lab coat are essential.[3][5]

Contaminated clothing should be removed and laundered before reuse.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge is necessary.[3][4]

PPE Selection Logic
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Caption: Matching PPE to identified hazards and routes of exposure.
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][5] It should be kept

away from incompatible materials such as strong oxidizing agents, acids, and bases, which

could initiate hazardous reactions.[3][6]

Emergency Procedures: Preparedness and
Response
First-Aid Measures
The immediacy and appropriateness of first aid are critical in mitigating the effects of accidental

exposure.

In case of eye contact: Immediately flush with copious amounts of water for at least 15

minutes, holding the eyelids apart. Seek immediate medical attention.[3] The rationale is to

physically remove the chemical and dilute any remaining substance to minimize damage to

the cornea and other sensitive tissues.

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.[3] This is to

decontaminate the skin surface and prevent further absorption.

If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[6]

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and show the container or label.[3][5] Inducing vomiting can cause aspiration of the

chemical into the lungs, leading to chemical pneumonitis.

Fire-Fighting Measures
While the flashpoint is relatively high, it is a combustible material.[1]

Suitable extinguishing media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[3] Water spray can be used to cool fire-exposed containers.[3]

Hazardous combustion products: Thermal decomposition may produce toxic and irritating

fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, hydrogen cyanide, and
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hydrogen chloride gas.[3][6] Firefighters must wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Personal precautions: Evacuate personnel from the area. Wear appropriate PPE as

described in Section 3.2. Avoid breathing dust or vapors.

Environmental precautions: Prevent the material from entering drains or waterways.

Methods for cleaning up: Carefully sweep up solid material, avoiding dust generation, and

place it in a suitable, labeled container for disposal.

Toxicological and Ecological Information
Detailed toxicological and ecological data for 3-Chloro-5-nitropicolinonitrile are not readily

available. However, based on its structure and the data for related compounds, it is prudent to

assume that it is harmful to aquatic life.[5] Release into the environment should be strictly

avoided. The nitrile group can potentially release cyanide under certain metabolic or

environmental conditions, adding to the toxicological concern.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It should be treated as hazardous waste. Do not dispose of it with household waste

or allow it to reach the sewage system.

Conclusion
3-Chloro-5-nitropicolinonitrile is a valuable synthetic intermediate, but its utility is matched by

its potential hazards. A comprehensive understanding of its chemical nature, coupled with a

disciplined adherence to safety protocols, is paramount for its responsible use in research and

development. This guide serves as a foundational resource, but it is incumbent upon the user

to perform a thorough risk assessment for their specific application and to consult all available

safety literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

